7-(Pyridin-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 7-(pyridin-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-ol
• InChI: InChI=1S/C16H17NO2/c18-16-3-1-2-13-4-5-14(10-15(13)16)19-11-12-6-8-17-9-7-12/h4-10,16,18H,1-3,11H2
• InChI Key: RVJIHMNPSSXBHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC(=C2)OCC3=CC=NC=C3)O

Description

7-(Pyridin-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-ol is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Compound 1 (16.41 g, 64.9 mmol) in tetrahydrofuran (75 mL) at 0° C. was added dropwise a 1M solution of diisobutylaluminum hydride in toluene (97.3 mL). After 1 hr, the reaction was quenched with aqueous potassium sodium tartrate and diluted with ethyl acetate followed by warming to room temperature. After stirring for an additional hour, the layers were separated and the aqueous phase was re-extracted with ethyl acetate (2×). The extracts were combined, washed with brine, dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo. Chromatography of the residue on silica gel (elution with ethyl acetate) provided 12.96 g of Compound 2 as an oil which crystallized upon standing.